N-{2-[(1-chloro-2-naphthyl)oxy]ethyl}prop-2-en-1-amine hydrochloride

• IUPAC Name: N-[2-(1-chloronaphthalen-2-yl)oxyethyl]prop-2-en-1-amine;hydrochloride
• InChI: InChI=1S/C15H16ClNO.ClH/c1-2-9-17-10-11-18-14-8-7-12-5-3-4-6-13(12)15(14)16;/h2-8,17H,1,9-11H2;1H
• InChI Key: HDCAOJZRUKDQOI-UHFFFAOYSA-N
• Canonical SMILES: C=CCNCCOC1=C(C2=CC=CC=C2C=C1)Cl.Cl
• Molecular Formula: C15H17Cl2NO
• Molecular Weight: 298.2 g/mol

Description

N-{2-[(1-chloro-2-naphthyl)oxy]ethyl}prop-2-en-1-amine hydrochloride, also known as CX-5461, is a synthetic small molecule that has been developed as a potential anticancer drug. This compound has been shown to selectively inhibit RNA polymerase I transcription, which is a critical process for the growth and proliferation of cancer cells.

Mechanism of Action

The mechanism of action of N-{2-[(1-chloro-2-naphthyl)oxy]ethyl}prop-2-en-1-amine hydrochloride is related to its ability to selectively inhibit RNA polymerase I transcription. RNA polymerase I is responsible for the synthesis of ribosomal RNA, which is required for the production of ribosomes and protein synthesis. In cancer cells, RNA polymerase I activity is often upregulated, leading to increased ribosome biogenesis and protein synthesis. This compound inhibits RNA polymerase I transcription by binding to the DNA template and preventing the recruitment of transcription factors, resulting in decreased ribosome biogenesis and protein synthesis.
Biochemical and Physiological Effects:
This compound has been shown to induce DNA damage and activate the DNA damage response pathway in cancer cells. This results in cell cycle arrest and apoptosis, leading to the inhibition of tumor growth. This compound has also been shown to inhibit the migration and invasion of cancer cells, suggesting that it may have potential as an antimetastatic agent.

Advantages and Limitations for Lab Experiments

One advantage of N-{2-[(1-chloro-2-naphthyl)oxy]ethyl}prop-2-en-1-amine hydrochloride is its selectivity for RNA polymerase I transcription inhibition, which makes it a potentially attractive anticancer drug. However, one limitation is that the compound is highly insoluble in water, which can make it difficult to work with in lab experiments. Additionally, this compound has been shown to induce DNA damage, which can be problematic in certain experimental settings.

Future Directions

There are several future directions for the study of N-{2-[(1-chloro-2-naphthyl)oxy]ethyl}prop-2-en-1-amine hydrochloride. One area of research is the development of more efficient synthesis methods, which could improve the yield and purity of the compound. Another area of research is the identification of biomarkers that can predict the response of cancer cells to this compound, which could help to optimize patient selection for clinical trials. Additionally, the combination of this compound with other chemotherapeutic agents is an area of active investigation, which could lead to improved treatment outcomes for cancer patients. Finally, the development of this compound analogs with improved solubility and bioavailability is an area of ongoing research, which could lead to the development of more effective anticancer drugs.

Scientific Research Applications

N-{2-[(1-chloro-2-naphthyl)oxy]ethyl}prop-2-en-1-amine hydrochloride has been extensively studied for its potential as an anticancer drug. It has been shown to exhibit potent antitumor activity in various cancer cell lines, including breast, colon, and pancreatic cancer. In preclinical studies, this compound has been shown to inhibit the growth of tumor cells both in vitro and in xenograft models. Furthermore, this compound has been shown to sensitize cancer cells to other chemotherapeutic agents, suggesting that it may have potential as a combination therapy.